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Compound of Interest

Compound Name: (2-~13~C)-1,3-Dioxolan-2-one

CAS No.: 69754-77-4

Cat. No.: B3428796

Get Quote

An In-Depth Technical Guide on the Commercial Availability and Application of (2-¹³C)-1,3-

Dioxolan-2-one

Executive Summary
In the pursuit of high-energy-density lithium-ion batteries and advanced pharmaceutical

pharmacophores, understanding complex molecular degradation and functionalization

pathways is paramount. As an application scientist, I frequently encounter the limitations of

natural-abundance analytical techniques when deconvoluting the Solid Electrolyte Interphase

(SEI) or tracing metabolic pathways.

(2-¹³C)-1,3-Dioxolan-2-one—widely known as Ethylene Carbonate-¹³C (¹³C-EC)—serves as a

definitive diagnostic tracer. By isotopically enriching the C2 (carbonyl) position, researchers can

definitively decouple solvent degradation from electrode oxidation and track specific reaction

mechanisms with orders-of-magnitude higher sensitivity. This whitepaper details the

commercial availability, mechanistic causality, and rigorously validated experimental protocols

for utilizing this specialized isotope.
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Chemical Identity & Commercial Sourcing
(2-¹³C)-1,3-Dioxolan-2-one (CAS: 69754-77-4) is a cyclic carbonate where the carbonyl carbon

is replaced with the stable ¹³C isotope.

Molecular Formula: C₂¹³CH₄O₃

Molecular Weight: 89.05 g/mol

Commercial Availability: Historically synthesized in-house via ¹³C-phosgene, it is now

commercially available at scale from specialized isotope suppliers such as Sigma-Aldrich,

Cambridge Isotope Laboratories, and BLD Pharm [1].

Procurement Specifications: For battery and pharmaceutical applications, procuring material

with >99 atom % ¹³C enrichment and >99% chemical purity is standard. However, the most

critical parameter is moisture content. The reagent must be strictly anhydrous (<10 ppm H₂O);

otherwise, premature hydrolysis will generate background ¹³CO₂, destroying the integrity of

downstream mass spectrometry data.

Mechanistic Causality: Why Label the C2 Position?
The strategic choice to label the C2 position is rooted in the fundamental electrochemistry of

the molecule. The carbonyl carbon is the nexus of electrochemical reduction and nucleophilic

attack.

Energy Storage Applications (SEI Deconvolution)
In a lithium-ion cell, natural abundance carbon electrodes (graphite) oxidize at high voltages,

releasing ¹²CO₂. Simultaneously, the ethylene carbonate solvent breaks down. Without isotopic

labeling, it is impossible to determine the origin of the evolved gas. By utilizing ¹³C-EC, the

solvent-derived gas is shifted to m/z = 45 (¹³CO₂), definitively isolating solvent oxidation from

electrode degradation [2]. Furthermore, the ¹³C label amplifies the Solid-State NMR signal of

solid breakdown products (like Lithium Ethylene Dicarbonate) by a factor of ~100, bypassing

the low sensitivity of natural abundance ¹³C (1.1%) [3].

Pharmaceutical Drug Development
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In drug development, (2-¹³C)-1,3-Dioxolan-2-one is utilized as a highly efficient ¹³C-

hydroxyethylating agent. When reacted with amines or phenols, it transfers a ¹³C-labeled 2-

hydroxyethyl group—a common pharmacophore in beta-blockers. The causality here is safety

and stability: using the cyclic carbonate avoids the extreme toxicity and volatility of ¹³C-ethylene

oxide, providing a bench-stable, self-validating pathway for late-stage isotopic functionalization.
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Fig 1: Mechanistic reduction pathways of (2-¹³C)-1,3-Dioxolan-2-one tracking the ¹³C isotope.

Quantitative Data Presentation
The breakdown of ¹³C-EC yields specific isotopic signatures that dictate the analytical

technique required. The table below summarizes the causal relationship between the

breakdown product, its isotopic signature, and the detection methodology [4].
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Breakdown
Product

Isotopic Signature Detection Method Mechanistic Origin

Lithium Ethylene

Dicarbonate (LEDC)

¹³C Enriched (~160

ppm)

Solid-State ¹³C MAS

NMR

1e⁻ radical reduction

of EC

Lithium Carbonate

(Li₂CO₃)

¹³C Enriched (~168

ppm)

Solid-State ¹³C MAS

NMR

2e⁻ nucleophilic

reduction of EC

Carbon Dioxide (CO₂) m/z = 45 (¹³CO₂) OEMS
Anodic oxidation /

Hydrolysis of EC

Ethylene (C₂H₄) m/z = 28 (Unlabeled) OEMS
Cleavage of the EC

ring

Carbon Monoxide

(CO)
m/z = 29 (¹³CO) OEMS

Direct electrochemical

reduction of EC

Experimental Protocols: A Self-Validating System
To ensure absolute scientific integrity, any workflow utilizing expensive isotopic labels must be

designed as a self-validating system. This requires internal controls (baseline ¹²C cells) and

orthogonal detection methods.

Protocol 1: Anhydrous Electrolyte Formulation
Causality: Trace water will chemically hydrolyze ¹³C-EC into ¹³CO₂, creating false positives for

electrochemical degradation.

Purification: Transfer commercial (2-¹³C)-1,3-Dioxolan-2-one into an Argon-filled glovebox

(H₂O < 0.1 ppm, O₂ < 0.1 ppm). Dry over activated 3Å molecular sieves for 48 hours.

Formulation: Dissolve 1.0 M LiPF₆ into a 1:1 (v/v) mixture of ¹³C-EC and a linear carbonate

(e.g., Diethyl Carbonate).

Validation: Perform Karl Fischer titration to confirm H₂O < 10 ppm prior to cell assembly.

Protocol 2: Operando OEMS Analysis (Gas Phase)
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Causality: OEMS provides real-time correlation between applied voltage and gas evolution,

isolating solvent breakdown from electrode breakdown.

Assembly: Assemble a two-compartment OEMS cell using the ¹³C-electrolyte, a graphite

working electrode, and a lithium metal counter electrode.

Calibration: Purge the headspace with ultra-high purity Argon. Calibrate the mass

spectrometer specifically for m/z = 44 (¹²CO₂), m/z = 45 (¹³CO₂), and m/z = 29 (¹³CO).

Execution: Apply a cyclic voltammetry sweep from Open Circuit Voltage (OCV) down to 0.01

V at 0.1 mV/s.

Data Interpretation: A spike at m/z 45 at 0.8 V confirms solvent reduction. A spike at m/z 44

indicates carbon electrode degradation.

Protocol 3: Ex-Situ Solid-State ¹³C MAS NMR (Solid
Phase)
Causality: OEMS only detects volatiles. The actual passivating SEI is solid and requires NMR

to identify the retained carbonyl groups.

Harvesting: After 10 formation cycles, disassemble the cell inside the glovebox. Rinse the

graphite electrode with Dimethyl Carbonate (DMC) to remove residual soluble salts. Dry

under vacuum.

Packing: Pack the scraped electrode powder into a ZrO₂ Magic Angle Spinning (MAS) rotor.

Acquisition: Acquire ¹³C MAS NMR spectra at a 10 kHz spinning speed.

Validation: Analyze the enriched carbonyl peaks at ~160 ppm (LEDC) and ~168 ppm

(Li₂CO₃). Compare against a natural abundance control cell to verify signal enhancement.
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Fig 2: Self-validating experimental workflow for SEI characterization using ¹³C-labeled EC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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